2-(3-methoxyphenyl)-N-[3-(methylthio)benzyl]acetamide

• IUPAC Name: 2-(3-methoxyphenyl)-N-[(3-methylsulfanylphenyl)methyl]acetamide
• InChI: InChI=1S/C17H19NO2S/c1-20-15-7-3-5-13(9-15)11-17(19)18-12-14-6-4-8-16(10-14)21-2/h3-10H,11-12H2,1-2H3,(H,18,19)
• InChI Key: GADKDJZUZGYINA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CC(=O)NCC2=CC(=CC=C2)SC
• Molecular Formula: C17H19NO2S
• Molecular Weight: 301.4 g/mol

Description

2-(3-methoxyphenyl)-N-[3-(methylthio)benzyl]acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique properties and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-(3-methoxyphenyl)-N-[3-(methylthio)benzyl]acetamide is not fully understood. However, it has been suggested that this compound may act as an inhibitor of certain enzymes, which play a role in different biological processes. This inhibition may lead to changes in the biochemical and physiological processes, which can be studied to understand the underlying mechanisms.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. Some of these effects include inhibition of cell growth, induction of apoptosis, and modulation of the immune system. These effects make this compound useful for studying different biological processes and for developing new drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3-methoxyphenyl)-N-[3-(methylthio)benzyl]acetamide in lab experiments is its unique properties, which make it useful for studying different biological processes. However, there are also some limitations to using this compound. One of the limitations is its toxicity, which can make it difficult to work with in certain experiments. Additionally, the synthesis of this compound can be challenging, which can limit its availability for research.

Future Directions

There are many future directions for research on 2-(3-methoxyphenyl)-N-[3-(methylthio)benzyl]acetamide. Some of these directions include studying the compound's potential applications in cancer therapy, understanding its mechanism of action, and developing new drugs based on its structure. Additionally, there is a need for further research on the toxicity of this compound and its potential side effects. Overall, the unique properties of this compound make it a promising area for future research in the field of scientific research.

Synthesis Methods

The synthesis of 2-(3-methoxyphenyl)-N-[3-(methylthio)benzyl]acetamide involves a series of chemical reactions. The starting materials for the synthesis are 3-methoxybenzaldehyde, 3-(methylthio)benzylamine, and acetic anhydride. The reaction is carried out in the presence of a catalyst such as sulfuric acid or hydrochloric acid. The final product is obtained by purification and crystallization.

Scientific Research Applications

2-(3-methoxyphenyl)-N-[3-(methylthio)benzyl]acetamide has been extensively studied for its potential applications in scientific research. This compound has been found to have various biochemical and physiological effects, which make it useful for studying different biological processes. Some of the areas where this compound has been studied include cancer research, neurobiology, and drug discovery.